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Compound of Interest

Compound Name: 4-Hydroxy-3-methylbutanal

Cat. No.: B13949847

An In-depth Technical Guide to 4-Hydroxy-3-methylbutanal

Abstract

This technical guide provides a comprehensive overview of the chemical properties, structure,
and analytical methodologies for 4-Hydroxy-3-methylbutanal. It is intended for researchers,
scientists, and professionals in the fields of chemistry and drug development. This document
includes a summary of its physicochemical properties, detailed experimental protocols for its
synthesis and analysis, and visualizations of key workflows to facilitate a deeper understanding
of this compound.

Chemical Structure and Identifiers

4-Hydroxy-3-methylbutanal is an organic compound featuring both a hydroxyl (-OH) and an
aldehyde (-CHO) functional group. The presence of these two reactive groups makes it a
versatile intermediate in organic synthesis.

Table 1: Chemical Structure and Identifiers for 4-Hydroxy-3-methylbutanal
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Identifier Value

IUPAC Name 4-hydroxy-3-methylbutanal[1]

Molecular Formula C5H1002[1][2]

SMILES CC(CC=0)CO[1]

inChi INChl=1S/C5H1002/c1-5(4-7)2-3-
6/h3,5,7H,2,4H2,1H3[1]

InChiKey RWXBAXNFTXQJAY-UHFFFAOYSA-N[1][2]

CAS Number 56805-34-6[1][2]

Physicochemical Properties

The physicochemical properties of 4-Hydroxy-3-methylbutanal are crucial for its handling,
application in reactions, and analytical detection. A summary of its key properties is presented
below.

Table 2: Physicochemical Properties of 4-Hydroxy-3-methylbutanal

Property Value

Molecular Weight 102.13 g/mol [1]
Exact Mass 102.068079557 Dal1]
XLogP3-AA (LogP) -0.2[1]

Polar Surface Area 37.3 A?[1]

Note: Experimental data for properties such as boiling point, melting point, and density are not
readily available in the cited literature. The provided data is based on computational models.

Experimental Protocols
Proposed Synthesis of 4-Hydroxy-3-methylbutanal
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A plausible synthetic route for 4-Hydroxy-3-methylbutanal is the selective oxidation of the
primary alcohol in 3-methylbutane-1,4-diol. This method requires a mild oxidizing agent to
prevent over-oxidation to the carboxylic acid.

Experimental Protocol: Selective Oxidation of 3-methylbutane-1,4-diol

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-
methylbutane-1,4-diol in a suitable organic solvent such as dichloromethane.

» Oxidizing Agent: Prepare a solution of a mild oxidizing agent, such as pyridinium
chlorochromate (PCC) or a TEMPO-catalyzed oxidation system.

e Reaction Execution: Slowly add the oxidizing agent to the solution of the diol at room
temperature while stirring. Monitor the reaction progress using thin-layer chromatography
(TLC) or gas chromatography (GC).

o Work-up: Upon completion, quench the reaction and filter the mixture to remove the oxidant
byproducts.

 Purification: The crude product can be purified by column chromatography on silica gel to
yield pure 4-Hydroxy-3-methylbutanal.

Proposed Synthesis of 4-Hydroxy-3-methylbutanal

G-methylbutane—lA-diol

Mild Oxidizing Agent
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Caption: Proposed synthetic workflow for 4-Hydroxy-3-methylbutanal.

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)
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Due to its volatility, 4-Hydroxy-3-methylbutanal can be effectively analyzed using Gas
Chromatography-Mass Spectrometry (GC-MS). This technique allows for its separation,
identification, and quantification in complex matrices.

Experimental Protocol: GC-MS Analysis

e Sample Preparation: Dissolve a known amount of the sample containing 4-Hydroxy-3-
methylbutanal in a volatile organic solvent, such as dichloromethane or methanol. If
necessary, derivatization can be performed to improve its thermal stability and
chromatographic behavior.

o GC-MS System: Utilize a GC system equipped with a capillary column (e.g., a non-polar or
medium-polarity phase like 5% phenyl-methylpolysiloxane) coupled to a mass spectrometer.

e Injection: Inject a small volume (e.g., 1 pL) of the prepared sample into the heated GC inlet.

o Chromatographic Separation: Employ a temperature program to separate the components of
the sample. A typical program might start at a low temperature (e.g., 50°C) and ramp up to a
higher temperature to elute the analyte.

o Mass Spectrometry Detection: As the analyte elutes from the GC column, it is ionized
(typically by electron ionization) and fragmented in the mass spectrometer. The resulting
mass spectrum, with its characteristic fragmentation pattern, is used for identification. The
molecular ion peak would be expected at m/z 102.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b13949847?utm_src=pdf-body
https://www.benchchem.com/product/b13949847?utm_src=pdf-body
https://www.benchchem.com/product/b13949847?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13949847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

GC-MS Analytical Workflow
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Caption: General workflow for the analysis of 4-Hydroxy-3-methylbutanal by GC-MS.
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Biological Activity

Currently, there is limited specific information in the scientific literature regarding the biological
activities or signaling pathways directly involving 4-Hydroxy-3-methylbutanal. However,
related hydroxy aldehydes are known to be intermediates in various metabolic pathways. For
instance, the structurally similar 3-hydroxy-3-methylbutanal is explored in metabolic
engineering and as an intermediate in engineered biosynthetic pathways.[3] Further research is
required to elucidate any specific biological roles of 4-Hydroxy-3-methylbutanal.

Conclusion

4-Hydroxy-3-methylbutanal is a bifunctional organic molecule with potential applications as a
building block in organic synthesis. This guide has provided a detailed summary of its chemical
structure, physicochemical properties, and proposed experimental protocols for its synthesis
and analysis. The information presented herein is intended to serve as a valuable resource for
researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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